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Compound of Interest

Compound Name: Ethyl-isopropy! ether
Cat. No.: B16122236
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl-isopropyl ether, a valuable
solvent and synthetic intermediate. This document details its chemical and physical properties,
provides a detailed experimental protocol for its synthesis via the Williamson ether synthesis,
and outlines standard analytical procedures for its characterization using Gas
Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy.

Introduction

Ethyl-isopropyl ether, also known as 2-ethoxypropane, is an organic compound with the
chemical formula C5H120. It is a colorless, volatile liquid with a characteristic ether-like odor.
Due to its solvent properties and its utility as a reactant in organic synthesis, it finds
applications in various research and industrial settings, including potential uses in
pharmaceutical development as a solvent or intermediate.

Chemical and Physical Properties
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A summary of the key quantitative data for ethyl-isopropyl ether is presented in Table 1. This
information is crucial for its handling, application in experimental setups, and for the
interpretation of analytical data.

Property Value Reference
CAS Number 625-54-7

Molecular Formula C5H120

Molecular Weight 88.15 g/mol

Boiling Point 54 °C

Density 0.725 g/mL at 25 °C

Flash Point -29 °C

Refractive Index 1.367 at 20 °C

Synthesis of Ethyl-lsopropyl Ether via Williamson
Ether Synthesis

The most common and effective method for the laboratory preparation of unsymmetrical ethers
like ethyl-isopropyl ether is the Williamson ether synthesis. This reaction proceeds via an
SN2 mechanism, involving the reaction of an alkoxide with a primary alkyl halide. For the
synthesis of ethyl-isopropyl ether, there are two possible routes. The preferred route involves
the reaction of sodium isopropoxide with a primary ethyl halide (e.g., ethyl bromide) to minimize
the competing elimination reaction.

The overall reaction is as follows:

(CH3)2CHONa + CH3CH:2Br — (CH3)2CHOCH2CHs + NaBr
Materials:

 |sopropanol (anhydrous)

e Sodium metal
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e Ethyl bromide

¢ Diethyl ether (anhydrous)

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

» Round-bottom flask with a reflux condenser and a dropping funnel
e Heating mantle

e Stirring apparatus

e Separatory funnel

« Distillation apparatus

Procedure:

o Preparation of Sodium Isopropoxide: In a dry 250 mL three-necked round-bottom flask
equipped with a reflux condenser and a mechanical stirrer, place 50 mL of anhydrous
isopropanol. Carefully add 2.3 g (0.1 mol) of sodium metal in small pieces. The reaction is
exothermic and will produce hydrogen gas, so it should be performed in a well-ventilated
fume hood. Stir the mixture until all the sodium has reacted to form sodium isopropoxide.

o Reaction with Ethyl Bromide: To the freshly prepared solution of sodium isopropoxide, add
10.9 g (0.1 mol) of ethyl bromide dropwise from the dropping funnel over a period of 30
minutes while stirring.

o Reflux: After the addition is complete, heat the reaction mixture to a gentle reflux for 2 hours
using a heating mantle.

o Work-up: Cool the reaction mixture to room temperature. Pour the mixture into 100 mL of
water and transfer it to a separatory funnel. Extract the aqueous layer with two 50 mL
portions of diethyl ether.
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e Washing: Combine the organic extracts and wash them with 50 mL of a saturated aqueous
sodium bicarbonate solution, followed by 50 mL of water.

» Drying and Solvent Removal: Dry the ether layer over anhydrous magnesium sulfate. Filter
the drying agent and remove the diethyl ether by simple distillation.

 Purification: Purify the crude ethyl-isopropyl ether by fractional distillation, collecting the
fraction boiling at 53-55 °C.

Click to download full resolution via product page
Caption: Workflow for the synthesis of ethyl-isopropyl ether.

Analytical Characterization

The identity and purity of the synthesized ethyl-isopropyl ether can be confirmed using
various analytical techniques. Below are detailed protocols for Gas Chromatography-Mass
Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

GC-MS is a powerful technique for separating and identifying volatile organic compounds.
Experimental Protocol:

e Instrumentation: A standard GC-MS system equipped with a capillary column (e.g., DB-5ms,
30 m x 0.25 mm x 0.25 pm).

o Sample Preparation: Prepare a 1% (v/v) solution of the synthesized ethyl-isopropyl ether in
a volatile solvent such as dichloromethane or diethyl ether.

e GC Conditions:
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[e]

Injector Temperature: 250 °C

o

Oven Program: Start at 40 °C for 2 minutes, then ramp to 150 °C at a rate of 10 °C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

[¢]

[¢]

Injection Volume: 1 pL (splitless injection).

e MS Conditions:
o lon Source: Electron lonization (El) at 70 eV.
o Mass Range: m/z 35-200.
o Source Temperature: 230 °C.

o Expected Results: The chromatogram should show a major peak corresponding to ethyl-
isopropyl ether. The mass spectrum of this peak will exhibit a characteristic fragmentation
pattern, including the molecular ion peak (m/z 88) and major fragments.

Confirmation of Identity & Purity

Click to download full resolution via product page
Caption: Workflow for GC-MS analysis of ethyl-isopropyl ether.

IH NMR and 13C NMR spectroscopy are essential for confirming the structure of the
synthesized molecule.

Experimental Protocol:
e Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

o Sample Preparation: Dissolve approximately 10-20 mg of the purified ethyl-isopropyl ether
in 0.6-0.7 mL of deuterated chloroform (CDCIs) in an NMR tube.

e H NMR Acquisition:
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o Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise
ratio.

o Expected Chemical Shifts (8) and Multiplicities:
» ~1.1 ppm (triplet, 3H, -OCH2CHs)
= ~1.2 ppm (doublet, 6H, -OCH(CHs3)2)
» ~3.4 ppm (quartet, 2H, -OCH2CH?s)
» ~3.6 ppm (septet, 1H, -OCH(CHz)2)
e 13C NMR Acquisition:
o Acquire a proton-decoupled 13C NMR spectrum.
o Expected Chemical Shifts (d):
» ~15 ppm (-OCH2CHs)
n ~22 ppm (-OCH(CHs3)z2)
» ~63 ppm (-OCH2CHs)
= ~71 ppm (-OCH(CH3)2)

Biological Significance and Applications in Drug
Development

While ethyl-isopropyl ether itself is not known to be directly involved in specific signaling
pathways, its role as a solvent is significant in the pharmaceutical industry. Its physical
properties, such as its moderate boiling point and miscibility with many organic solvents, make
it a suitable medium for various chemical reactions during the synthesis of active
pharmaceutical ingredients (APIs). Furthermore, understanding the metabolism of simple
ethers is important for toxicological assessments of new drug candidates that may contain
ether functionalities. The metabolic pathways of related ether compounds often involve
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cytochrome P450-mediated oxidation, which can be a consideration in drug design and
development.

Safety and Handling

Ethyl-isopropyl ether is a highly flammable liquid and should be handled with appropriate
safety precautions in a well-ventilated fume hood. It can form explosive peroxides upon
prolonged exposure to air and light, so it should be stored in a cool, dark, and tightly sealed
container. Personal protective equipment, including safety goggles, gloves, and a lab coat,
should be worn at all times when handling this chemical.

e To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl-Isopropy! Ether:
Properties, Synthesis, and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16122236/docs#an-in-depth-technical-guide-to-ethyl-
isopropyl-ether-properties-synthesis-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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